1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-methylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C12H17FN2O2S.C2H2O4/c1-18(16,17)15-8-6-14(7-9-15)10-11-4-2-3-5-12(11)13;3-1(4)2(5)6/h2-5H,6-10H2,1H3;(H,3,4)(H,5,6)
• InChI Key: KBQMELCXTAGZSJ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)CC2=CC=CC=C2F.C(=O)(C(=O)O)O
• Molecular Formula: C14H19FN2O6S
• Molecular Weight: 362.38 g/mol

Description

1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate, also known as FBMPO, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized and studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate is not fully understood, but it is believed to act as a selective serotonin reuptake inhibitor (SSRI). This means that 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate inhibits the reuptake of serotonin, a neurotransmitter that is involved in the regulation of mood, thereby increasing the levels of serotonin in the brain. This is thought to be the mechanism by which 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate exerts its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has been shown to have several biochemical and physiological effects. In addition to its effects on serotonin reuptake, 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has been shown to modulate the activity of other neurotransmitters, including dopamine and norepinephrine. 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has also been shown to have anti-inflammatory effects and to modulate the immune system.

Advantages and Limitations for Lab Experiments

1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has several advantages for use in lab experiments. It is a highly specific compound that has been extensively studied, making it a reliable tool for researchers. Additionally, 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has a well-defined mechanism of action, which allows for precise manipulation of its effects. However, 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate also has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate. One area of interest is the development of new drugs based on the structure of 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate. Additionally, further research is needed to fully understand the mechanism of action of 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate and its effects on the central nervous system. Finally, there is potential for the use of 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate in the treatment of other disorders, such as post-traumatic stress disorder and obsessive-compulsive disorder.
Conclusion
In conclusion, 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its well-defined mechanism of action and specific effects make it a valuable tool for researchers, and further research is needed to fully understand its potential applications in the treatment of anxiety and depression, as well as other disorders.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate involves a multi-step process that includes the reaction of 2-fluorobenzyl chloride with piperazine in the presence of a base to form 1-(2-fluorobenzyl)piperazine. This intermediate is then reacted with methylsulfonyl chloride to form 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine. Finally, the oxalate salt of 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate is obtained by reacting the compound with oxalic acid.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has been studied extensively for its potential therapeutic applications. One of the main areas of research has been in the field of neuroscience, where 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has been shown to have significant effects on the central nervous system. Specifically, 1-(2-fluorobenzyl)-4-(methylsulfonyl)piperazine oxalate has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.